4-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]-2,6-dimethylmorpholine

• IUPAC Name: (2,6-dimethylmorpholin-4-yl)-(4-fluoro-3-piperidin-1-ylsulfonylphenyl)methanone
• InChI: InChI=1S/C18H25FN2O4S/c1-13-11-20(12-14(2)25-13)18(22)15-6-7-16(19)17(10-15)26(23,24)21-8-4-3-5-9-21/h6-7,10,13-14H,3-5,8-9,11-12H2,1-2H3
• InChI Key: OMJBWNWMQAFFNN-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)C2=CC(=C(C=C2)F)S(=O)(=O)N3CCCCC3
• Molecular Formula: C18H25FN2O4S
• Molecular Weight: 384.5 g/mol

Description

4-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]-2,6-dimethylmorpholine, also known as F12746A, is a small molecule drug candidate that has gained attention in the field of cancer research due to its potential to inhibit tumor growth.

Mechanism of Action

4-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]-2,6-dimethylmorpholine is believed to exert its anti-cancer effects by targeting DNA replication and repair mechanisms in cancer cells. Specifically, it inhibits the activity of an enzyme called poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. By inhibiting PARP, this compound causes DNA damage to accumulate in cancer cells, leading to their death.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, this compound has been shown to have other biochemical and physiological effects. It has been reported to inhibit the activity of several enzymes involved in inflammation, which could potentially make it useful in treating inflammatory diseases. It has also been shown to have a positive effect on blood glucose levels in animal models, suggesting that it could be useful in treating diabetes.

Advantages and Limitations for Lab Experiments

One advantage of 4-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]-2,6-dimethylmorpholine is that it has shown efficacy against a wide range of cancer cell types, making it a promising candidate for further development. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to optimize its use in cancer treatment. Additionally, like many small molecule drugs, this compound may have limited bioavailability and could be subject to rapid metabolism and elimination in vivo.

Future Directions

There are several potential future directions for the use of 4-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]-2,6-dimethylmorpholine in cancer treatment. One possibility is to explore its use in combination with other anti-cancer agents, such as chemotherapy or radiation therapy, to enhance its efficacy. Another possibility is to develop more potent and selective PARP inhibitors based on the structure of this compound. Finally, it may be possible to use this compound as a tool compound to further elucidate the role of PARP in cancer biology.

Synthesis Methods

The synthesis of 4-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]-2,6-dimethylmorpholine involves several steps, starting with the reaction of 4-fluoro-3-nitrobenzoic acid with piperidine to form the corresponding nitroaniline. This intermediate is then reacted with 2,6-dimethylmorpholine and sulfonyl chloride to yield this compound. The final product is purified using column chromatography and characterized using various spectroscopic techniques.

Scientific Research Applications

4-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]-2,6-dimethylmorpholine has been extensively studied for its potential as an anti-cancer agent. In preclinical studies, it has shown promising results in inhibiting the growth of various types of cancer cells, including breast, lung, and prostate cancer. It has also been shown to induce apoptosis (programmed cell death) in cancer cells, while sparing healthy cells.